Cas no 7778-80-5 (Potassium Sulphate)

• Product Name: Potassium Sulphate
• CAS No: 7778-80-5
• MF: K₂O₄S
• MW: 174.259201049805
• MDL: MFCD00011388
• CID: 47797
• PubChem ID: 24899038
• Update Time: 2026-05-14

Potassium Sulphate Chemical and Physical Properties

Names and Identifiers

• Potassium sulfate
• Arcanum duplicatum
• dipotassiumsulfate
• Glazier's salt
• K2SO4
• kaliumsulphuricum
• Potassium sulfate, alpha
• potassiumsulfate(2:1)
• Potassium sulfate(VI)
• POTASSIUM SULFATE, ANHYDROUS
• Potassium Sulphate
• ACS
• Kalii sulfas
• Kaliumsulfat
• KJELTABS IB 61
• PotassiuM in PotassiuM SuIfate
• PotassiuM sodiuM tartrate tetrahydrate
• salpolychrestum
• Salt of leMery
• Tartarus vitriolatus
• Sulfuricacid dipotassium salt (8CI,9CI)
• Sulfuric acid potassiumsalt (1:2)
• Potassium sulfate (K2(SO4))
• Potassium sulfate (K2SO4)
• Sulfuric acid, dipotassium salt
• Dipotassium sulfate
• Sal polychrestum
• Tartarusvitriolatus
• Sulfuric acid dipotassium salt
• Sulfuric acid, potassium salt
• Potassiumsulfate
• Kalium sulphuricum
• Potassium sulfate (2:1)
• Caswell No. 702
• Sulfuric acid potassium salt (1:2)
• Sulphuric acid, potassium salt
• EPA Pesticide Chemical Code 005603
• POTASSIUM SULFATE, A
• KSO4

• MDL： MFCD00011388
• Inchi： 1S/2K.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： OTYBMLCTZGSZBG-UHFFFAOYSA-L
• SMILES： [K+].[K+].S(=O)(=O)([O-])[O-]

Computed Properties

• Exact Mass: 173.87900
• Monoisotopic Mass: 173.879143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.6

Experimental Properties

• Color/Form: Colorless or white hexagonal or orthorhombic crystalline or granular powder. With bitter and salty taste
• Density: 2.662
• Melting Point: 1067 ºC
• Boiling Point: 1689°C
• Flash Point: 1689°C
• Refractive Index: INDEX OF REFRACTION: 1.494, 1.495, 1.497
• PH: 5.5-7.5 (25℃, 0.5M in H2O)
• Solubility: H2O: 0.5 M at 20 °C, clear, colorless
• Water Partition Coefficient: 110 g/L (20 ºC)
• Stability/Shelf Life: Stable.
• PSA: 88.64000
• LogP: -0.25720
• Merck: 14,7674
• Sensitiveness: Sensitive to humidity

Potassium Sulphate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：TT5900000
• TSCA：Yes
• Storage Condition：Store in cold storage.
• Safety Term：S22;S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds